Cas no 1807139-14-5 (1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene)

• Product Name: 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene
• CAS No: 1807139-14-5
• MF: C₈H₇BrFNO₃
• MW: 264.048485040665
• CID: 4973322
• Update Time: 2025-10-31

1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene

• Inchi： 1S/C8H7BrFNO3/c1-2-14-7-4-5(11(12)13)3-6(9)8(7)10/h3-4H,2H2,1H3
• InChI Key： FHTJMWALVVPBFV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• XLogP3: 2.9
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 317.0±37.0 °C at 760 mmHg
• Flash Point: 230.3±28.7 °C

1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene

Comprehensive Overview of 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene (CAS No. 1807139-14-5)

1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene (CAS No. 1807139-14-5) is a highly specialized aromatic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromine substitution, ethoxy group, fluoro atom, and nitro functionality, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound under keywords like "1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene synthesis", "CAS 1807139-14-5 applications", and "fluoro-nitrobenzene derivatives", reflecting its growing relevance in advanced chemical workflows.

The compound's structural attributes enable its use in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and sustainable synthesis, scientists are exploring eco-friendly protocols to derivatize 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene, minimizing hazardous byproducts. Searches for "catalyst-free reactions with nitrobenzene derivatives" or "microwave-assisted synthesis of bromo-fluoro compounds" highlight this trend. Additionally, its role in designing bioactive molecules aligns with the pharmaceutical industry's focus on targeted drug discovery and kinase inhibitors.

From a technical perspective, the electron-withdrawing effects of the nitro and fluoro groups in 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene enhance its reactivity in nucleophilic aromatic substitutions (SNAr). This property is critical for constructing complex heterocycles, a frequent query among chemists ("SNAr reactions with fluorinated nitrobenzenes"). The compound's ethoxy moiety further modulates solubility, a feature explored in "solvent optimization for halogenated aromatics" studies. Analytical techniques like HPLC, NMR, and mass spectrometry are typically employed to characterize its purity, another common search topic ("CAS 1807139-14-5 analytical methods").

Innovations in material science have also spurred interest in this compound. Its potential as a building block for organic electronic materials—such as OLEDs or photovoltaic cells—is under investigation, coinciding with searches for "nitrobenzene-based semiconductors". Furthermore, the compound's stability under various conditions makes it a candidate for high-throughput screening libraries, addressing the demand for "diverse halogenated scaffolds in drug design".

Regulatory and safety profiles of 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene are frequently queried ("CAS 1807139-14-5 SDS"). While non-hazardous under standard handling, its nitro group warrants precautions against thermal decomposition. Best practices include using personal protective equipment (PPE) and adhering to REACH guidelines—topics often searched alongside "safe handling of fluorinated aromatics".

In summary, 1-Bromo-3-ethoxy-2-fluoro-5-nitrobenzene exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its applications span pharmaceutical intermediates, agrochemicals, and advanced materials, driven by industry demands for efficient synthesis and sustainable methodologies. As research evolves, this compound will likely remain pivotal in addressing challenges like selective functionalization and molecular diversification.